N-(5,7-dimethylbenzo[d]thiazol-2-yl)-2,4-dimethoxybenzamide

• CAS No.: 912762-43-7
• Molecular Formula: C18H18N2O3S
• Molecular Weight: 342.4 g/mol
• IUPAC Name: N-(5,7-dimethyl-1,3-benzothiazol-2-yl)-2,4-dimethoxybenzamide
• InChI: InChI=1S/C18H18N2O3S/c1-10-7-11(2)16-14(8-10)19-18(24-16)20-17(21)13-6-5-12(22-3)9-15(13)23-4/h5-9H,1-4H3,(H,19,20,21)
• InChI Key: SBGMMNFCGLLAHS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C2C(=C1)N=C(S2)NC(=O)C3=C(C=C(C=C3)OC)OC)C

Description

N-(5,7-dimethylbenzo[d]thiazol-2-yl)-2,4-dimethoxybenzamide is a synthetic organic compound that belongs to the class of benzothiazole derivatives.

Preparation Methods

The synthesis of N-(5,7-dimethylbenzo[d]thiazol-2-yl)-2,4-dimethoxybenzamide typically involves the reaction of 5,7-dimethylbenzo[d]thiazole with 2,4-dimethoxybenzoyl chloride under specific conditions. The reaction is usually carried out in the presence of a base such as triethylamine or pyridine to facilitate the formation of the amide bond . Industrial production methods may involve similar synthetic routes but on a larger scale, with optimizations for yield and purity.

Chemical Reactions Analysis

N-(5,7-dimethylbenzo[d]thiazol-2-yl)-2,4-dimethoxybenzamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be performed using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The benzothiazole ring can undergo electrophilic substitution reactions, particularly at the C-2 position, using reagents like halogens or nitrating agents.

Scientific Research Applications

N-(5,7-dimethylbenzo[d]thiazol-2-yl)-2,4-dimethoxybenzamide has several scientific research applications:

Medicinal Chemistry: It has been studied for its potential anti-inflammatory and anti-tubercular properties.

Biological Research: The compound’s structure allows it to interact with various biological targets, making it useful in studying enzyme inhibition and receptor binding.

Material Science: Its unique chemical properties make it a candidate for developing new materials with specific functionalities.

Mechanism of Action

The mechanism of action of N-(5,7-dimethylbenzo[d]thiazol-2-yl)-2,4-dimethoxybenzamide involves its interaction with specific molecular targets. For instance, it may inhibit certain enzymes by binding to their active sites, thereby blocking their activity. The compound’s benzothiazole moiety is crucial for its binding affinity and specificity .

Comparison with Similar Compounds

N-(5,7-dimethylbenzo[d]thiazol-2-yl)-2,4-dimethoxybenzamide can be compared with other benzothiazole derivatives such as:

N-(6-methylbenzo[d]thiazol-2-yl)acetamide: Known for its anti-inflammatory properties.

4,7-dimethoxybenzo[d]thiazol-2-amine: Studied for its potential anti-cancer activities.

These compounds share a similar benzothiazole core but differ in their substituents, which can significantly impact their biological activities and applications.